1,1,1,9-Tetrachlorononane
Description
1,1,1,9-Tetrachlorononane is a chlorinated alkane with the molecular formula C₉H₁₆Cl₄. It features four chlorine atoms substituted at the terminal (1st and 9th) and adjacent (1st) carbon positions of a nonane backbone. This structural configuration contributes to its physicochemical properties, including moderate volatility, low water solubility, and persistence in environmental matrices due to its fully chlorinated methyl groups . Regulatory data from the Russian Federation’s Ministry of Justice indicate a threshold limit of 0.003 mg/L for organic odor detection (org.
Properties
CAS No. |
1561-48-4 |
|---|---|
Molecular Formula |
C9H16Cl4 |
Molecular Weight |
266 g/mol |
IUPAC Name |
1,1,1,9-tetrachlorononane |
InChI |
InChI=1S/C9H16Cl4/c10-8-6-4-2-1-3-5-7-9(11,12)13/h1-8H2 |
InChI Key |
PVWUJBDIDCVQCR-UHFFFAOYSA-N |
SMILES |
C(CCCCCl)CCCC(Cl)(Cl)Cl |
Canonical SMILES |
C(CCCCCl)CCCC(Cl)(Cl)Cl |
Other CAS No. |
1561-48-4 |
Synonyms |
1,1,1,9-Tetrachlorononane |
Origin of Product |
United States |
Comparison with Similar Compounds
(a) Chlorination Pattern and Environmental Impact
(b) Regulatory and Toxicity Data
- This compound’s threshold (0.003 mg/L) is stricter than that of 1,1,1,5-Tetrachloropentane (0.005 mg/L), suggesting higher regulatory concern for its persistence in water systems .
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